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Compound of Interest

Compound Name: LAS38096

Cat. No.: B7969998

For Researchers, Scientists, and Drug Development Professionals

Introduction

LAS38096 is a potent and selective antagonist of the A2B adenosine receptor (A2BAR). These
application notes provide guidance on the recommended solvents for LAS38096 and protocols
for its use in common research applications. Due to the limited availability of specific
guantitative solubility data and established experimental protocols for LAS38096 in publicly
accessible literature, the following information is based on general laboratory practices for
similar small molecule compounds and available supplier information. Researchers are advised
to perform small-scale solubility and stability tests to determine the optimal conditions for their
specific experimental setup.

Physicochemical Properties

A summary of the known physicochemical properties of LAS38096 is provided in the table
below. This information is essential for accurate preparation of stock solutions and
experimental dilutions.

Property Value Reference
Molecular Formula C17H12N6O [1]
Molecular Weight 316.32 g/mol [1]
CAS Number 851371-22-7 [1]
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Recommended Solvents and Solubility

The selection of an appropriate solvent is critical for the accurate and effective use of

LAS38096 in both in vitro and in vivo studies. The primary recommended solvent for
LAS38096 is Dimethyl Sulfoxide (DMSO).

Data Presentation: Solvent and Solubility

Solvent

Recommended Use

Notes

Dimethyl Sulfoxide (DMSO)

Primary solvent for stock

solutions.

LAS38096 is soluble in DMSO.
[1]For in vitro cell-based
assays, it is crucial to keep the
final concentration of DMSO
low (typically <0.5%) to avoid
solvent-induced cellular

toxicity. [2]

Ethanol

Potential alternative for stock

solutions or as a co-solvent.

While specific data for
LAS38096 is unavailable,
ethanol is a common solvent
for many organic compounds.
Empirical testing is required to

determine solubility.

Aqueous Buffers (e.g., PBS)

Not recommended for initial

solubilization.

Direct dissolution in aqueous
buffers is unlikely for
hydrophobic compounds like
LAS38096. Dilution of a DMSO
stock solution into aqueous

media is the standard practice.

Note: Specific quantitative solubility data (e.g., mg/mL or mM) for LAS38096 in these solvents

is not readily available in the public domain. It is highly recommended to determine the

solubility empirically for your specific lot of the compound.

Experimental Protocols
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Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of LAS38096, which
can be further diluted for various experimental applications.

Materials:

o LAS38096 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \Vortex mixer

e Pipettes

Protocol:

o Calculate the required mass of LAS38096:

o For 1 mL of a 10 mM stock solution:

» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
» Mass (mg) = 0.010 mol/L x 0.001 L x 316.32 g/mol x 1000 mg/g = 3.1632 mg

e Weighing:

o Carefully weigh out 3.16 mg of LAS38096 powder using an analytical balance and transfer
it to a sterile microcentrifuge tube.

¢ Solubilization:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the LAS38096
powder.
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o Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming
(to no more than 37°C) or sonication may be used to aid dissolution if necessary, but
stability under these conditions should be verified.

e Storage:

o Store the 10 mM stock solution at -20°C or -80°C in small aliquots to avoid repeated
freeze-thaw cycles. Properly stored, the solution should be stable for several months.

General Protocol for In Vitro Cell-Based Assays

This protocol provides a general workflow for treating cultured cells with LAS38096. The final
concentration of LAS38096 should be determined based on the specific assay and cell type.

Materials:

10 mM LAS38096 stock solution in DMSO

Appropriate cell culture medium

Cultured cells in multi-well plates

Phosphate-Buffered Saline (PBS)

Protocol:

o Cell Seeding:

o Seed cells in a multi-well plate at the desired density and allow them to adhere and grow
overnight, or as required by the specific experimental design.

e Preparation of Working Solutions:

o Prepare serial dilutions of the 10 mM LAS38096 stock solution in cell culture medium to
achieve the desired final concentrations.

o Important: Ensure the final concentration of DMSO in the culture medium does not exceed
a level that is toxic to the cells (typically <0.5%). A vehicle control (medium with the same
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final concentration of DMSO) should always be included in the experiment.

e Cell Treatment:

o Remove the existing medium from the cells and replace it with the medium containing the
desired concentrations of LAS38096 or the vehicle control.

¢ Incubation:

o Incubate the cells for the desired period under standard cell culture conditions (e.g., 37°C,
5% COz).

e Assay:

o Proceed with the specific cell-based assay (e.g., proliferation, signaling, etc.) according to
the manufacturer's instructions or the established laboratory protocol.

Considerations for In Vivo Studies

For animal studies, the formulation of LAS38096 is critical and must be carefully optimized to
ensure solubility, stability, and biocompatibility.

Vehicle Selection:

e The choice of vehicle will depend on the route of administration (e.g., oral, intravenous,
intraperitoneal).

o A common approach for poorly water-soluble compounds is to first dissolve them in a small
amount of an organic solvent like DMSO and then dilute this with a co-solvent or an aqueous
vehicle.

» Potential vehicle systems include:

DMSO/Saline

[¢]

o

DMSO/Polyethylene glycol (PEG)/Saline

[e]

DMSO/Cremophor/Saline
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e |tis imperative to conduct tolerability studies for the chosen vehicle in the specific animal
model to account for any potential vehicle-induced effects.

General Formulation Protocol (Example):
e Dissolve LAS38096 in 100% DMSO to create a high-concentration stock.

e |n a separate tube, prepare the co-solvent/agueous vehicle mixture (e.g., a specific ratio of
PEG and saline).

e Slowly add the DMSO stock solution to the co-solvent/aqueous vehicle while vortexing to

prevent precipitation.
e The final concentration of DMSO in the formulation should be kept to a minimum.

Note: The stability of LAS38096 in the chosen formulation should be assessed before initiating
animal studies.

Mandatory Visualizations
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Caption: Workflow for LAS38096 solution preparation.
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Caption: LAS38096 mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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